Cas no 1235219-32-5 (N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide)

• Product Name: N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide
• CAS No: 1235219-32-5
• MF: C₁₉H₂₀N₄OS
• MW: 352.453302383423
• CID: 849064
• Update Time: 2025-10-05

N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-[[1-(2-pyridinyl)-4-piperidinyl]methyl]-
• VU0631050-1
• N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzo[d]thiazole-2-carboxamide
• N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C19H20N4OS/c24-18(19-22-15-5-1-2-6-16(15)25-19)21-13-14-8-11-23(12-9-14)17-7-3-4-10-20-17/h1-7,10,14H,8-9,11-13H2,(H,21,24)
• InChI Key： BHOAJUSCNWLQHE-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(NCC1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 455
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide

Comprehensive Overview of N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide (CAS No. 1235219-32-5)

N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide (CAS No. 1235219-32-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both pyridine and piperidine moieties in its structure further enhances its pharmacological profile, making it a subject of interest for drug discovery and development.

In recent years, the scientific community has shown growing interest in benzothiazole-based compounds, particularly those with heterocyclic substitutions, as they exhibit promising interactions with various biological targets. The compound N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide is no exception. Its molecular structure suggests potential affinity for central nervous system (CNS) receptors, which aligns with current research trends focusing on neurodegenerative diseases and mental health disorders. This has led to increased searches for terms like "benzothiazole CNS drugs" and "pyridine derivatives in medicine," reflecting the compound's relevance in modern pharmacology.

The synthesis of N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Researchers have optimized these processes to improve yield and purity, addressing common challenges such as regioselectivity and side product formation. These advancements are often discussed in forums and publications, with queries like "how to synthesize benzothiazole carboxamides" frequently appearing in academic search engines. The compound's CAS No. 1235219-32-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and research papers.

Beyond its synthetic appeal, N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide has been evaluated for its bioactivity in preclinical studies. Preliminary data suggest its potential as a kinase inhibitor, a property highly sought after in oncology research. This aligns with the rising demand for targeted cancer therapies, a topic frequently searched by both professionals and patients. The compound's ability to modulate cell signaling pathways without significant cytotoxicity makes it a candidate for further investigation, particularly in combination therapies.

From a drug design perspective, the compound's lipophilicity and molecular weight fall within the desirable range for blood-brain barrier (BBB) penetration, a key consideration for CNS-active drugs. This characteristic has sparked discussions around "improving drug bioavailability" and "BBB transport mechanisms," which are trending topics in medicinal chemistry circles. Additionally, its hydrogen bonding capacity and steric properties contribute to its selectivity, reducing the likelihood of off-target effects—a critical factor in modern precision medicine approaches.

In the context of intellectual property, CAS No. 1235219-32-5 has been referenced in several patent applications, highlighting its commercial potential. The compound's structural novelty and demonstrated bioactivity make it a valuable asset for pharmaceutical companies investing in small-molecule therapeutics. Searches related to "patented benzothiazole compounds" often lead to discussions about this molecule, underscoring its significance in competitive drug development landscapes.

Looking ahead, N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide represents a compelling case study in structure-activity relationship (SAR) optimization. Researchers continue to explore modifications to its core structure to enhance potency and reduce metabolic degradation. These efforts resonate with broader industry trends toward personalized medicine and computational drug design, areas where AI-driven approaches are increasingly applied to predict compound behavior. As such, the compound remains a focal point for interdisciplinary research bridging chemistry, biology, and data science.